N-methyl-2-phenylcyclopropan-1-amine hydrochloride, Mixture of diastereomers
Overview
Description
N-methyl-2-phenylcyclopropan-1-amine hydrochloride, Mixture of diastereomers (NMPCP-HCl) is a synthetic compound that is used in various scientific research applications. It is a member of the cyclopropanamine family, which includes a variety of compounds that have been studied for their potential therapeutic and pharmacological effects. NMPCP-HCl is a chiral compound, meaning that it exists in two distinct forms, which are known as diastereomers. This compound has been studied for its potential applications in laboratory experiments, and has been found to have a number of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of N-methyl-2-phenylcyclopropan-1-amine hydrochloride, Mixture of diastereomers is not fully understood. However, it is believed to interact with certain receptors in the body, resulting in changes in biochemical and physiological processes. In particular, it has been found to interact with the serotonin receptors, resulting in an increase in serotonin levels in the brain.
Biochemical and Physiological Effects
N-methyl-2-phenylcyclopropan-1-amine hydrochloride, Mixture of diastereomers has been found to have a number of biochemical and physiological effects. It has been found to have an anxiolytic effect, meaning that it can reduce anxiety. In addition, it has been found to have an antidepressant effect, as well as a memory-enhancing effect. It has also been found to have anti-inflammatory effects, and to reduce the production of certain hormones, such as cortisol.
Advantages and Limitations for Lab Experiments
The use of N-methyl-2-phenylcyclopropan-1-amine hydrochloride, Mixture of diastereomers in laboratory experiments has a number of advantages. It is relatively easy to synthesize, and is therefore readily available for use in experiments. In addition, it is relatively stable, meaning that it can be stored for long periods of time without degrading. However, there are also some limitations to its use in laboratory experiments. It is a chiral compound, meaning that it exists in two distinct forms, and therefore it is difficult to control the exact proportions of each form in a given sample. In addition, it is not very soluble in water, meaning that it can be difficult to dissolve in aqueous solutions.
Future Directions
There are a number of possible future directions for the use of N-methyl-2-phenylcyclopropan-1-amine hydrochloride, Mixture of diastereomers in scientific research. For example, it could be studied further for its potential therapeutic and pharmacological effects. In addition, it could be studied for its potential effects on other biochemical and physiological processes, such as its effects on the immune system. Finally, it could be studied further for its potential applications in laboratory experiments, such as its use as a tool for studying the effects of cyclopropanamines on various biochemical and physiological processes.
Synthesis Methods
N-methyl-2-phenylcyclopropan-1-amine hydrochloride, Mixture of diastereomers can be synthesized in a laboratory setting using a variety of methods. The most common method involves the use of a Grignard reaction to produce a cyclopropanamine intermediate. This intermediate is then treated with hydrochloric acid to give the desired product. Other methods, such as the use of lithium amide, have also been used to synthesize N-methyl-2-phenylcyclopropan-1-amine hydrochloride, Mixture of diastereomers.
Scientific Research Applications
N-methyl-2-phenylcyclopropan-1-amine hydrochloride, Mixture of diastereomers has been used in a variety of scientific research applications. It has been studied for its potential therapeutic effects, as well as its potential pharmacological effects. In addition, it has been used in laboratory experiments to study the biochemical and physiological effects of cyclopropanamines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-2-phenylcyclopropan-1-amine hydrochloride involves the reaction of N-methylcyclopropanamine with benzaldehyde, followed by reduction and quaternization with hydrochloric acid.", "Starting Materials": [ "N-methylcyclopropanamine", "Benzaldehyde", "Sodium borohydride", "Hydrochloric acid", "Diethyl ether", "Sodium sulfate" ], "Reaction": [ "Step 1: N-methylcyclopropanamine is reacted with benzaldehyde in the presence of a catalyst such as boron trifluoride etherate to form N-methyl-2-phenylcyclopropan-1-amine.", "Step 2: The resulting amine is then reduced using sodium borohydride in a solvent such as ethanol to form N-methyl-2-phenylcyclopropan-1-amine.", "Step 3: The amine is then quaternized with hydrochloric acid in diethyl ether to form N-methyl-2-phenylcyclopropan-1-amine hydrochloride.", "Step 4: The product is then isolated by filtration and washed with diethyl ether. The crude product is then dried over sodium sulfate to yield a mixture of diastereomers." ] } | |
CAS RN |
90874-45-6 |
Product Name |
N-methyl-2-phenylcyclopropan-1-amine hydrochloride, Mixture of diastereomers |
Molecular Formula |
C10H14ClN |
Molecular Weight |
183.7 |
Purity |
95 |
Origin of Product |
United States |
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